Cas no 2228819-57-4 (2-amino-4-methanesulfonyl-2-methylbutan-1-ol)

• Product Name: 2-amino-4-methanesulfonyl-2-methylbutan-1-ol
• CAS No: 2228819-57-4
• MF: C₆H₁₅NO₃S
• MW: 181.253200769424
• CID: 5804523
• PubChem ID: 165781770
• Update Time: 2025-10-28

2-amino-4-methanesulfonyl-2-methylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-methanesulfonyl-2-methylbutan-1-ol
• EN300-1990569
• 2228819-57-4

• Inchi： 1S/C6H15NO3S/c1-6(7,5-8)3-4-11(2,9)10/h8H,3-5,7H2,1-2H3
• InChI Key： XRPVFHYEHDHFQK-UHFFFAOYSA-N
• SMILES： S(C)(CCC(C)(CO)N)(=O)=O

Computed Properties

• Exact Mass: 181.07726451g/mol
• Monoisotopic Mass: 181.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 88.8Ų

Additional information on 2-amino-4-methanesulfonyl-2-methylbutan-1-ol

Introduction to 2-amino-4-methanesulfonyl-2-methylbutan-1-ol (CAS No: 2228819-57-4)

2-amino-4-methanesulfonyl-2-methylbutan-1-ol, identified by the Chemical Abstracts Service Number (CAS No) 2228819-57-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif comprising an amino group, a methanesulfonyl moiety, and a branched alkyl chain, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents. The presence of both polar functional groups and a hydrophobic backbone suggests potential applications in drug design, particularly in modulating biological pathways associated with inflammation, metabolic disorders, and neurodegenerative diseases.

The structural framework of 2-amino-4-methanesulfonyl-2-methylbutan-1-ol (CAS No: 2228819-57-4) is characterized by its chiral center and the electron-withdrawing nature of the methanesulfonyl group. This combination imparts distinct physicochemical properties, including solubility in polar solvents and the ability to engage in hydrogen bonding interactions. These attributes are crucial for its role as a building block in medicinal chemistry, where precise molecular interactions often dictate drug efficacy and selectivity. Recent studies have highlighted its utility in synthesizing peptidomimetics and enzyme inhibitors, areas where structural mimicry is key to achieving high binding affinity.

In the realm of drug discovery, 2-amino-4-methanesulfonyl-2-methylbutan-1-ol (CAS No: 2228819-57-4) has been explored as a precursor for derivatives with enhanced pharmacological activity. For instance, modifications at the amino and methanesulfonyl positions have led to compounds with improved metabolic stability and reduced toxicity. The branched alkyl chain further offers flexibility in derivatization, allowing chemists to fine-tune physicochemical properties such as lipophilicity and solubility. This adaptability has made it a cornerstone in the synthesis of small-molecule drugs targeting receptors and enzymes overexpressed in pathological conditions.

One of the most compelling aspects of 2-amino-4-methanesulfonyl-2-methylbutan-1-ol (CAS No: 2228819-57-4) is its potential application in the development of biologics. Its ability to serve as a linker or side chain component in peptidomimetic drugs has been demonstrated in several preclinical studies. These studies have shown that derivatives of this compound can effectively mimic natural peptide sequences while exhibiting superior pharmacokinetic profiles. Such findings are particularly relevant given the growing demand for biologics that offer long-lasting therapeutic effects with minimal side effects.

The synthesis of 2-amino-4-methanesulfonyl-2-methylbutan-1-ol (CAS No: 2228819-57-4) involves multi-step organic transformations, including nucleophilic substitution reactions, sulfonylation processes, and stereocontrolled alkylations. Advanced synthetic methodologies have been employed to achieve high yields and enantiopurity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as asymmetric hydrogenation and chiral resolution have been particularly effective in constructing the desired stereocenter with minimal racemization. These synthetic advancements underscore the compound's significance as a synthetic intermediate in industrial-scale drug production.

From a biological perspective, 2-amino-4-methanesulfonyl-2-methylbutan-1-ol (CAS No: 2228819-57-4) has been investigated for its potential role as an adjuvant or modulator in therapeutic regimens. Preliminary data suggest that derivatives of this compound may enhance drug delivery systems by improving membrane permeability or stabilizing protein formulations. Additionally, its structural features have been leveraged to develop probes for biochemical assays aimed at identifying novel drug targets. Such applications highlight its versatility beyond mere intermediacy in synthetic chemistry.

The future prospects of 2-amino-4-methanesulfonyl-2-methylbutan-1-ol (CAS No: 2228819-57-4) are vast, particularly as computational modeling and high-throughput screening technologies continue to evolve. Virtual screening algorithms have been used to predict novel derivatives with enhanced binding affinities for specific biological targets. Furthermore, machine learning models are being trained on large datasets containing structural activity relationships (SAR) to accelerate the discovery process. These computational tools are expected to unlock new therapeutic possibilities by rapidly identifying promising candidates for experimental validation.

In conclusion, 2-amino - 4 - methanesulfony l - 2 - methyl butan - 1 - ol ( CAS NO : 2228819 - 57 - 4 ) represents a compelling example of how specialized organic compounds can drive innovation in pharmaceuticals . Its unique structure , coupled with its versatility as a synthetic intermediate , makes it an indispensable tool for medicinal chemists worldwide . As research continues to uncover new applications and derivatives , this compound is poised to play an increasingly pivotal role in shaping the future of drug development .